Cas no 1224724-41-7 (4-(5-Methylpyridin-3-yl)phenylboronic acid)

• Product Name: 4-(5-Methylpyridin-3-yl)phenylboronic acid
• CAS No: 1224724-41-7
• MF: C₁₂H₁₂BNO₂
• MW: 213.040183067322
• CID: 2106621
• Update Time: 2023-08-03

4-(5-Methylpyridin-3-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpyridin-3-yl)phenylboronic acid
• 4-(5-Methylpyridin-3-yl)phenylboronic acid

• Inchi： 1S/C12H12BNO2/c1-9-6-11(8-14-7-9)10-2-4-12(5-3-10)13(15)16/h2-8,15-16H,1H3
• InChI Key： JKGGZXDIOADNCW-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1C=NC=C(C)C=1)O

Computed Properties

• Exact Mass: 213.096
• Monoisotopic Mass: 213.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4